Cas no 1206990-20-6 (2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole)

• Product Name: 2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole
• CAS No: 1206990-20-6
• MF: C₂₄H₂₁FN₂OS
• MW: 404.499747991562
• CID: 5450296
• PubChem ID: 49672000
• Update Time: 2025-08-05

2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-[[(4-Fluorophenyl)methyl]thio]-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole
• 2-((4-fluorobenzyl)thio)-5-(4-methoxyphenyl)-1-(p-tolyl)-1H-imidazole
• 2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole
• F2964-2612
• 2-[(4-fluorophenyl)methylsulfanyl]-5-(4-methoxyphenyl)-1-(4-methylphenyl)imidazole
• AKOS024477550
• 1206990-20-6

• Inchi： 1S/C24H21FN2OS/c1-17-3-11-21(12-4-17)27-23(19-7-13-22(28-2)14-8-19)15-26-24(27)29-16-18-5-9-20(25)10-6-18/h3-15H,16H2,1-2H3
• InChI Key： XAOWCAXIPMRMBC-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)C1=NC=C(C2C=CC(=CC=2)OC)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 404.13586263g/mol
• Monoisotopic Mass: 404.13586263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 52.4Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 596.9±60.0 °C(Predicted)
• pka: 2.56±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole

Professional Introduction to Compound with CAS No 1206990-20-6 and Product Name: 2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole

The compound with the CAS number 1206990-20-6 and the product name 2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole represents a significant advancement in the field of pharmaceutical chemistry. This imidazole derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a fluorine atom in the 4-fluorophenyl moiety and the combination of methoxy and methyl substituents on the aromatic rings contribute to its distinct chemical properties, making it a valuable candidate for further research and development.

Imidazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The specific structure of this compound, featuring a sulfanyl group linked to a fluorophenyl ring, suggests potential interactions with biological targets that could lead to novel therapeutic applications. Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design, as fluorine atoms can enhance metabolic stability, binding affinity, and pharmacokinetic profiles. This compound exemplifies how strategic functionalization can yield molecules with enhanced biological efficacy.

The synthesis of 2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the sulfanyl group at the 2-position of the imidazole core and the attachment of the fluorophenylmethyl moiety are critical steps that determine the compound's overall properties. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing complex heterocyclic compounds like this one, which often exhibit intricate stereochemistry.

From a computational chemistry perspective, the molecular structure of this imidazole derivative has been extensively studied using density functional theory (DFT) and molecular dynamics (MD) simulations. These computational approaches have provided insights into its conformational preferences, electronic properties, and potential interactions with biological targets. The presence of the fluorine atom, for instance, has been shown to modulate electron density in specific regions of the molecule, which could influence its binding affinity to proteins or enzymes. Such detailed structural information is crucial for rational drug design and optimization.

Preclinical studies have begun to explore the pharmacological potential of this compound. Initial experiments suggest that it exhibits inhibitory activity against certain enzymes implicated in inflammatory diseases. The combination of substituents like methoxy and methyl appears to enhance its ability to interact with target proteins, leading to potent biological effects. Additionally, the stability of the imidazole ring under physiological conditions has been assessed, demonstrating its suitability for further development into a drug candidate.

The role of fluorinated aromatic compounds in modern medicine cannot be overstated. These molecules often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. The fluorophenyl ring in this compound is particularly noteworthy, as it has been shown to enhance binding affinity in various therapeutic contexts. For example, fluorinated phenols have been successfully incorporated into drugs targeting neurological disorders due to their ability to cross the blood-brain barrier efficiently. This compound's design aligns with these principles, making it a promising candidate for treating conditions where blood-brain barrier penetration is critical.

In conclusion, 2-{[(4-fluorophenyl)methyl]sulfanyl}-5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazole (CAS No 1206990-20-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a fluorine atom, methoxy, and methyl substituents, contribute to its distinct chemical properties and promising biological activities. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological profile for clinical applications.